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Compound of Interest

Compound Name: Lankacidinol

Cat. No.: B608453

A Comparative Analysis of Synthetic Routes to
Lankacidinol

Lankacidinol, a member of the lankacidin family of polyketide antibiotics, has attracted
significant attention from the synthetic chemistry community due to its complex structure and
promising biological activity. Several research groups have developed distinct and innovative
strategies for its total synthesis. This guide provides a side-by-side comparison of these
synthetic routes, focusing on key metrics such as step count and overall efficiency, and details
the core chemical transformations that enable the construction of this intricate molecule.

Quantitative Comparison of Lankacidinol Synthetic
Routes

The efficiency of a total synthesis is often measured by its overall yield and the number of steps
required to reach the target molecule from commercially available starting materials. The
following table summarizes the available quantitative data for the total synthesis of
Lankacidinol and its close analogue, Lankacidin C.
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Longest Linear

Synthetic Route  Target Molecule  Sequence Overall Yield Key Features
(Steps)

Convergent

approach, -
Kende et al. o Not explicitly PP g )

Lankacidin C 34 lactam chemistry,

(1993) stated

N- O acyl

migration.[1][2]

Biomimetic
Hong et al. o Not explicitly Mannich
(2017) Lankacidinol 8 stated macrocyclization.
[1]
Modular
approach, Julia-
Seiple et al. 2,18-seco- ~40% (for a key Kocienski
(2018) Lankacidinol B = intermediate) olefination, Stille

cross-coupling.

[3]

Visualizing the Synthetic Strategies

The strategic bond disconnections and overall workflow of a total synthesis can be effectively
visualized using diagrams. Below are representations of the synthetic approaches developed
by the Hong and Seiple research groups, generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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